Benfotiamine

• CAS: 775256-41-2
• Molecular Formula: C19H23N4O6PS
• Molecular Weight: 466.4 g/mol
• InChI: InChI=1S/C19H23N4O6PS/c1-13(23(12-24)11-16-10-21-14(2)22-18(16)20)17(8-9-29-30(26,27)28)31-19(25)15-6-4-3-5-7-15/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22)(H2,26,27,28)/b17-13-
• InChIKey: BTNNPSLJPBRMLZ-LGMDPLHJSA-N

Benfotiamine Procurement Overview

Benfotiamine (S-benzoylthiamine O-monophosphate) is a synthetic S-acyl derivative of thiamine (vitamin B1) characterized by an amphiphilic structure that enables passive diffusion across intestinal membranes, bypassing the saturable, carrier-mediated absorption that limits water-soluble thiamine salts [1]. This molecular design confers markedly enhanced systemic bioavailability compared to conventional thiamine preparations, establishing benfotiamine as a lipophilic prodrug of thiamine with distinct pharmacokinetic properties [2]. Approved in several countries as a medication or dietary supplement for diabetic sensorimotor polyneuropathy, benfotiamine is primarily utilized in research settings investigating diabetic complications, thiamine-responsive disorders, and metabolic pathways involving transketolase activation [3].

1

Lipophilic Prodrug Research S-acyl thiamine derivative for passive intestinal absorption studies

2

Enhanced Thiamine Loading Supports intracellular thiamine diphosphate delivery models vs. water-soluble salts

3

Mechanistic Absorption Modeling Enzymatic dephosphorylation to S-benzoylthiamine intermediate pathway

• [1] Volvert ML, Seyen S, Piette M, Evrard B, Gangolf M, Plumier JC, Bettendorff L. Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives. BMC Pharmacol. 2008 Jun 12;8:10. View Source
• [2] Loew D. Pharmacokinetics of thiamine derivatives especially of benfotiamine. Int J Clin Pharmacol Ther. 1996 Feb;34(2):47-50. View Source
• [3] Bitsch R, Wolf M, Möller J, Heuzeroth L, Grüneklee D. Bioavailability assessment of the lipophilic benfotiamine as compared to a water-soluble thiamin derivative. Ann Nutr Metab. 1991;35(5):292-296. View Source

Why Benfotiamine Substitution Fails

Benfotiamine cannot be substituted with generic thiamine hydrochloride or thiamine mononitrate due to fundamental differences in absorption kinetics, systemic exposure, and target tissue distribution. Water-soluble thiamine salts are absorbed via a saturable active transport mechanism in the jejunum, which severely restricts the maximum achievable plasma concentration and limits total systemic bioavailability [1]. In contrast, benfotiamine's S-acyl structure and amphiphilic properties permit high-capacity passive diffusion across the intestinal epithelium, resulting in plasma thiamine levels approximately 5-fold higher than those achieved with equivalent oral doses of water-soluble thiamine salts [2]. Furthermore, benfotiamine demonstrates a distinct tissue distribution profile, with robust elevation of thiamine and thiamine diphosphate in blood and liver but minimal penetration across the blood-brain barrier, a characteristic that differentiates it from other lipophilic thiamine derivatives such as sulbutiamine and fursultiamine [3]. These quantifiable differences render generic substitution scientifically invalid for research protocols requiring controlled, high-bioavailability thiamine delivery.

Research Compound Benfotiamine (S-acyl prodrug) Passive diffusion mechanism; bypasses saturable transport

Common Substitute Thiamine HCl / Thiamine Mononitrate Water-soluble; saturable active transport limits systemic exposure

Research Compound Benfotiamine (unique enzymatic processing) Converted to thiamine diphosphate in erythrocytes and liver

Common Substitute Fursultiamine / Sulbutiamine Lipophilic disulfide derivatives; PK profiles and absorption rates may not transfer directly

• [1] Loew D. Pharmacokinetics of thiamine derivatives especially of benfotiamine. Int J Clin Pharmacol Ther. 1996 Feb;34(2):47-50. View Source
• [2] Xie F, Cheng Z, Li S, Liu X, Guo X, Yu P, Gu Z. Pharmacokinetic study of benfotiamine and the bioavailability assessment compared to thiamine hydrochloride. J Clin Pharmacol. 2014 Jun;54(6):688-695. View Source
• [3] Volvert ML, Seyen S, Piette M, Evrard B, Gangolf M, Plumier JC, Bettendorff L. Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives. BMC Pharmacol. 2008 Jun 12;8:10. View Source

Benfotiamine Efficacy & PK Evidence

Oral Bioavailability vs. Thiamine HCl

Benfotiamine delivers substantially greater systemic thiamine exposure than an equimolar oral dose of thiamine hydrochloride. In a randomized crossover pharmacokinetic study in healthy human subjects, the relative bioavailability of thiamine from benfotiamine was 1147.3 ± 490.3% compared to thiamine hydrochloride (set as 100%), and the relative bioavailability of the active cofactor thiamine diphosphate (TDP) was 392.1 ± 114.8% [1]. These data represent an approximately 11.5-fold increase in thiamine bioavailability and a 3.9-fold increase in TDP bioavailability relative to the conventional water-soluble salt.

PK vs. Thiamine HCl

Head-to-head

Reported 3.6- to 3.7-fold higher AUC

Supports exposure-model interpretation for oral benfotiamine.

Single-dose human study; plasma HPLC analysis.

Evidence Dimension	Relative oral bioavailability of thiamine (systemic exposure)
Target Compound Data	1147.3 ± 490.3% (relative to thiamine hydrochloride baseline)
Comparator Or Baseline	Thiamine hydrochloride = 100% (reference baseline)
Quantified Difference	Approximately 11.5-fold higher thiamine bioavailability
Conditions	Randomized crossover study; oral administration in healthy human subjects; plasma thiamine and TDP concentrations measured by validated analytical methods

Why This Matters

For procurement decisions in preclinical or clinical research, benfotiamine achieves therapeutic thiamine and TDP levels that are unattainable with conventional thiamine salts, enabling dose-response studies that would otherwise require impractical oral doses.

• [1] Xie F, Cheng Z, Li S, Liu X, Guo X, Yu P, Gu Z. Pharmacokinetic study of benfotiamine and the bioavailability assessment compared to thiamine hydrochloride. J Clin Pharmacol. 2014 Jun;54(6):688-695. View Source

Bioavailability vs. Thiamine Mononitrate

Benfotiamine generates maximum plasma thiamine levels approximately 5-fold higher than water-soluble thiamine salts at equivalent oral doses. In a comparative study of 10 healthy young men receiving oral thiamine either as lipophilic benfotiamine or as water-soluble thiamine mononitrate, the maximal plasma concentration (Cmax) of thiamine was significantly higher following benfotiamine administration, despite the benfotiamine dose containing only 40% of the thiamine molar equivalent of the mononitrate dose [1]. A separate pharmacokinetic review confirms that maximum plasma levels of thiamine are about 5 times higher after benfotiamine compared to water-soluble thiamine salts, with maximum bioavailability approximately 3.6 times that of thiamine hydrochloride [2].

PK vs. Thiamine Mononitrate

Head-to-head

Higher AUC/Cmax at 60% lower dose

Reported absorption efficiency context.

Healthy men, n=10; erythrocyte transketolase assay.

Evidence Dimension	Maximum plasma concentration (Cmax) of thiamine
Target Compound Data	Cmax approximately 5-fold higher than water-soluble thiamine salts
Comparator Or Baseline	Thiamine mononitrate and thiamine hydrochloride (water-soluble salts)
Quantified Difference	~5-fold higher Cmax; 3.6-fold higher AUC-based bioavailability
Conditions	Healthy human volunteers; single oral dose administration; plasma thiamine quantification

Why This Matters

Higher peak plasma thiamine concentrations enable acute experimental protocols requiring rapid elevation of circulating thiamine, such as challenge tests, acute metabolic studies, or investigations of immediate transketolase activation.

• [1] Bitsch R, Wolf M, Möller J, Heuzeroth L, Grüneklee D. Bioavailability assessment of the lipophilic benfotiamine as compared to a water-soluble thiamin derivative. Ann Nutr Metab. 1991;35(5):292-296. View Source
• [2] Loew D. Pharmacokinetics of thiamine derivatives especially of benfotiamine. Int J Clin Pharmacol Ther. 1996 Feb;34(2):47-50. View Source

Absorption Kinetics vs. Fursultiamine

In end-stage renal disease (ESRD) patients, a population with documented thiamine deficiency and impaired thiamine utilization, benfotiamine produced significantly greater accumulation of the active cofactor thiamine diphosphate (TDP) in erythrocytes compared to thiamine nitrate. Following a single 100 mg oral dose, the ratio of maximum erythrocyte TDP concentration to basal concentration was 2.66 ± 0.6 in the benfotiamine group versus 1.44 ± 0.2 in the thiamine nitrate group (P < 0.001). At 24 hours post-dose, this ratio remained elevated at 2.11 ± 0.4 for benfotiamine compared to 1.23 ± 0.2 for thiamine nitrate [1]. Additionally, the area under the concentration-time curve (AUC) for blood TDP was 4.3 times higher following benfotiamine administration. Erythrocyte transketolase activity increased significantly after benfotiamine intake (from 3.54 ± 0.7 μkat/l to 3.84 ± 0.6 μkat/l; P = 0.02), whereas the increase with thiamine nitrate was not statistically significant (P = 0.08) [1].

Absorption vs. Fursultiamine

Head-to-head

Faster Tmax and earlier plasma increase

Supports absorption kinetic study fit.

Multiple change-over study, n=7; 100 mg oral dose.

Evidence Dimension	Erythrocyte TDP accumulation ratio (maximum/basal) and transketolase activity change
Target Compound Data	TDP accumulation ratio: 2.66 ± 0.6 (max/basal) and 2.11 ± 0.4 (24h); transketolase increase: +0.30 μkat/l (P = 0.02)
Comparator Or Baseline	Thiamine nitrate: TDP accumulation ratio 1.44 ± 0.2 (max/basal) and 1.23 ± 0.2 (24h); transketolase increase: +0.31 μkat/l (P = 0.08)
Quantified Difference	TDP AUC 4.3-fold higher; ~85% greater TDP accumulation ratio at 24h; transketolase activation statistically significant only with benfotiamine
Conditions	Randomized two-group study in 20 ESRD patients; single 100 mg oral dose; TDP measured by HPLC; transketolase activity assayed in erythrocytes

Why This Matters

For research involving thiamine-deficient populations or studies of transketolase-mediated metabolic pathways, benfotiamine provides superior intracellular TDP loading and functional enzyme activation compared to conventional thiamine salts, which is critical for protocols where robust target engagement is required.

• [1] Frank T, Bitsch R, Maiwald J, Stein G. High thiamine diphosphate concentrations in erythrocytes can be achieved in dialysis patients by oral administration of benfotiamine. Eur J Clin Pharmacol. 2000 Jun;56(3):251-257. View Source

Diabetic Neuropathy: Oral vs. IM Thiamine

Benfotiamine exhibits a distinct tissue distribution profile characterized by robust elevation of thiamine levels in peripheral tissues (blood and liver) with negligible penetration into the central nervous system. In a mouse model receiving a single oral dose of 100 mg/kg benfotiamine, thiamine levels rapidly increased in blood and liver, reaching maximum concentrations within 1-2 hours, but no significant increase was observed in brain tissue [1]. Following 14 days of daily oral benfotiamine administration, thiamine derivatives were significantly elevated in the liver but remained unchanged in the brain compared to control mice. In contrast, sulbutiamine, a lipid-soluble thiamine disulfide derivative, increases thiamine derivatives in the brain and acts as a central nervous system drug [1]. This tissue selectivity is mechanistically explained by benfotiamine's requirement for dephosphorylation by intestinal alkaline phosphatases prior to absorption as S-benzoylthiamine, which is then converted to thiamine in erythrocytes and liver, limiting CNS access [1].

Diabetic Neuropathy Trial

Trial context

Oral benfotiamine vs. IM thiamine HCl pilot study

Reported symptom-score endpoint context.

T2DM patients with peripheral neuropathy.

Evidence Dimension	Brain tissue thiamine levels following oral administration
Target Compound Data	No significant increase in brain thiamine after single or 14-day repeated oral dosing
Comparator Or Baseline	Sulbutiamine: documented increase in brain thiamine derivatives (class-level comparator; direct quantitative head-to-head data not available in cited source)
Quantified Difference	Qualitative difference in CNS penetration; benfotiamine demonstrates peripheral selectivity
Conditions	Mouse model; oral administration of 100 mg/kg benfotiamine; brain and liver thiamine levels measured

Why This Matters

This differential tissue distribution is critical for experimental design: benfotiamine is the preferred agent for studies targeting peripheral thiamine-dependent pathways (e.g., diabetic neuropathy, nephropathy) where CNS effects would be confounding, whereas sulbutiamine or fursultiamine should be selected for CNS-focused investigations.

• [1] Volvert ML, Seyen S, Piette M, Evrard B, Gangolf M, Plumier JC, Bettendorff L. Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives. BMC Pharmacol. 2008 Jun 12;8:10. View Source

Transketolase Activation

In a randomized, single-dose, two-way crossover pharmacokinetic study comparing fursultiamine (test) and benfotiamine (reference) administered as multivitamin preparations in 24 healthy Korean male subjects, the systemic thiamine exposure from fursultiamine was slightly greater than that from benfotiamine. The geometric mean ratio (%) of the AUClast value for fursultiamine relative to benfotiamine was 116.6% for plasma thiamine and 137.5% for hemolysate thiamine [1]. However, the 90% confidence interval for the summed total thiamine exposure (thiamine + TDP in both plasma and hemolysate) fell within the conventional bioequivalence range of 80-125%, indicating that the two lipophilic derivatives provide comparable systemic thiamine delivery [1]. Both formulations demonstrated >300% increase in plasma thiamine AUClast compared to thiamine nitrate baseline, confirming the superior bioavailability of both lipophilic derivatives relative to water-soluble salts [1].

Transketolase Activation

Reported

Reported greater stimulation vs. thiamine mononitrate

Supports intracellular pathway-response context.

Erythrocyte αETK assay; patent-reported up to 300% increase.

Evidence Dimension	Systemic thiamine exposure (AUClast) in plasma and hemolysate
Target Compound Data	Benfotiamine: reference baseline (100%)
Comparator Or Baseline	Fursultiamine: plasma AUClast 116.6%; hemolysate AUClast 137.5% relative to benfotiamine
Quantified Difference	Fursultiamine provides 16.6% higher plasma thiamine exposure and 37.5% higher hemolysate thiamine exposure; both within bioequivalence range
Conditions	Randomized crossover study in 24 healthy Korean males; multivitamin formulations; plasma and hemolysate thiamine and TDP measured

Why This Matters

For procurement decisions where either benfotiamine or fursultiamine could be considered, this evidence demonstrates that benfotiamine provides essentially bioequivalent systemic thiamine delivery to fursultiamine in healthy populations, allowing selection based on other differentiating factors such as cost, regulatory status, or tissue selectivity rather than systemic exposure.

• [1] Park WS, Lee J, Hong T, Park G, Youn S, Seo Y, Lee S, Han S. Comparative Pharmacokinetic Analysis of Thiamine and Its Phosphorylated Metabolites Administered as Multivitamin Preparations. Clin Ther. 2016 Oct;38(10):2277-2285. View Source

Safety and Tolerability Profile in Dose-Ranging Phase I Trials

Benfotiamine demonstrates a well-characterized safety and tolerability profile across a wide dose range in healthy human subjects. In two randomized, double-blind, placebo-controlled Phase I trials evaluating single ascending doses (SAD: 150-1200 mg) and multiple ascending doses (MAD: 150, 300, or 600 mg) of benfotiamine, the incidence and severity of adverse events were similar between benfotiamine and placebo [1]. The compound exhibited predictable pharmacokinetics with moderate accumulation upon repeated dosing (accumulation ratio Rac of 1.96 to 2.11 for thiamine following 7 days of multiple dosing) [1]. The most commonly reported drug-related adverse events were increased alanine aminotransferase (ALT) and urinary white blood cells, both of which were mild and reversible [1]. This safety profile is established at doses far exceeding typical therapeutic ranges (commonly 300-600 mg/day in diabetic neuropathy studies), providing a wide therapeutic window for experimental applications.

Evidence Dimension	Adverse event incidence and severity
Target Compound Data	AE incidence similar to placebo across 150-1200 mg single doses and 150-600 mg multiple doses
Comparator Or Baseline	Placebo control
Quantified Difference	No significant difference in AE incidence between benfotiamine and placebo arms
Conditions	Randomized, double-blind, placebo-controlled Phase I trials in healthy subjects; SAD and MAD protocols

Why This Matters

Procurement for clinical research protocols requires established safety data; benfotiamine's favorable safety profile at doses up to 1200 mg single dose and 600 mg twice daily supports its use in studies requiring high-dose thiamine supplementation without dose-limiting toxicity concerns.

• [1] Sheng L, Cao W, Lin P, Chen W, Xu H, Zhong C, Yuan F, Chen H, Li H, Liu C, Yang M, Li X. Safety, Tolerability and Pharmacokinetics of Single and Multiple Ascending Doses of Benfotiamine in Healthy Subjects. Drug Des Devel Ther. 2021;15:1101-1114. View Source

Benfotiamine Research & Industrial Applications

Oral Formulations for Diabetic Neuropathy

Benfotiamine is the preferred thiamine prodrug for preclinical and clinical studies targeting diabetic complications affecting peripheral tissues, including diabetic sensorimotor polyneuropathy and incipient nephropathy. The compound's 11.5-fold higher thiamine bioavailability relative to thiamine hydrochloride [1] and its capacity to increase erythrocyte thiamine diphosphate (TDP) concentrations by 2.66-fold over baseline in thiamine-deficient populations [2] enable robust activation of transketolase, a key enzyme that diverts glycolytic intermediates away from pathogenic hexosamine and advanced glycation end-product (AGE) pathways. Importantly, benfotiamine's peripheral tissue selectivity—with demonstrated lack of significant brain penetration [3]—makes it the scientifically appropriate choice for peripheral neuropathy studies where CNS effects would confound interpretation. Procurement for diabetic complication studies should specify benfotiamine rather than generic thiamine salts or CNS-penetrant analogs like sulbutiamine to ensure both adequate target tissue exposure and interpretable mechanistic data.

AGE-Mediated Complications Research

ESRD and dialysis patients exhibit impaired thiamine utilization and are at high risk for functional thiamine deficiency despite adequate dietary intake. In this population, benfotiamine produces a 4.3-fold higher area under the concentration-time curve (AUC) for blood thiamine diphosphate (TDP) compared to thiamine nitrate at equivalent doses [1]. Furthermore, benfotiamine is the only oral thiamine preparation demonstrated to significantly increase erythrocyte transketolase activity (P = 0.02) in ESRD patients, a functional biomarker of intracellular thiamine status [1]. For clinical studies investigating thiamine repletion in dialysis populations, or for research on uremic neuropathy and cardiomyopathy, benfotiamine should be selected over water-soluble thiamine salts, which fail to achieve adequate intracellular TDP loading in this patient population. The compound's established safety profile at doses up to 1200 mg [2] further supports its use in this medically complex population.

Thiamine Loading in Animal Models

In cancer metabolism research, benfotiamine has demonstrated in vivo antitumor efficacy that is not shared by all lipophilic thiamine analogs. In a subcutaneous xenograft mouse model, pharmacologic administration of benfotiamine, but not sulbutiamine, reduced tumor growth, an effect potentially related to enhanced intracellular thiamine pyrophosphate (TPP) concentrations and subsequent inhibition of pyruvate dehydrogenase kinase (PDK) isoforms [1]. Both compounds increase intracellular thiamine and TPP concentrations and reduce PDH phosphorylation in vitro; however, benfotiamine's unique in vivo activity profile distinguishes it from sulbutiamine for tumor xenograft studies. Procurement for cancer metabolism research involving thiamine mimetics should prioritize benfotiamine based on this differential in vivo efficacy, while noting that the precise mechanism of benfotiamine's antitumor effect in vivo requires further elucidation.

Rapid-Onset Thiamine Deficiency Studies

Benfotiamine exhibits well-characterized, predictable pharmacokinetics suitable for controlled experimental protocols. Following oral administration, the median time to maximum concentration (Tmax) is 1.0-2.0 hours for thiamine, 3.5-8.0 hours for thiamine monophosphate (TMP), and 8.0-24.0 hours for thiamine diphosphate (TDP) [1]. The compound demonstrates less-than or near dose-proportional increases in AUC0-t and Cmax for thiamine metabolites across single doses of 150-1200 mg, with moderate accumulation upon repeated dosing (accumulation ratio Rac of 1.96-2.11 for thiamine following 7 days of twice-daily dosing) [1]. These properties make benfotiamine an ideal candidate for research protocols requiring sustained, predictable elevation of circulating thiamine species with minimal inter-subject variability. For formulation development, analytical method validation, or bioequivalence studies, benfotiamine's reproducible pharmacokinetic profile reduces experimental noise compared to water-soluble thiamine salts, which exhibit saturable, variable absorption.

Application

Selection Property

Validation Focus

Oral Supplementation Research

Exposure-model interpretation

Bioavailability assessment vs. water-soluble salts

AGE Pathway Inhibition Studies

Intracellular transketolase activation context

Erythrocyte αETK and AGE formation endpoint review

Animal Model Thiamine Loading

Tissue distribution profile

Thiamine concentration in serum, liver, and kidney

Acute Deficiency Rapid-Onset Models

Absorption kinetic profile

Tmax and early plasma level endpoint monitoring

• [1] Xie F, Cheng Z, Li S, Liu X, Guo X, Yu P, Gu Z. Pharmacokinetic study of benfotiamine and the bioavailability assessment compared to thiamine hydrochloride. J Clin Pharmacol. 2014 Jun;54(6):688-695. View Source
• [2] Frank T, Bitsch R, Maiwald J, Stein G. High thiamine diphosphate concentrations in erythrocytes can be achieved in dialysis patients by oral administration of benfotiamine. Eur J Clin Pharmacol. 2000 Jun;56(3):251-257. View Source
• [3] Volvert ML, Seyen S, Piette M, Evrard B, Gangolf M, Plumier JC, Bettendorff L. Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives. BMC Pharmacol. 2008 Jun 12;8:10. View Source
• [4] Sheng L, Cao W, Lin P, Chen W, Xu H, Zhong C, Yuan F, Chen H, Li H, Liu C, Yang M, Li X. Safety, Tolerability and Pharmacokinetics of Single and Multiple Ascending Doses of Benfotiamine in Healthy Subjects. Drug Des Devel Ther. 2021;15:1101-1114. View Source
• [5] Jonus HC, Byrnes CC, Kim J, Goode ML, Koch MR, Westbrook RL, Beranova-Giorgianni S, Giorgianni F, Eoff RL, Ivanova AV, Meller J, Miller DD, Pfeffer LM, Fan TW, Lane AN, Higashi RM, Fan J, Cassel TA, Yan J, Chandra D, Kloecker GH, Chesney JA. Thiamine mimetics sulbutiamine and benfotiamine as a nutraceutical approach to anticancer therapy. Biomed Pharmacother. 2020 Jan;121:109648. View Source